Lipophilicity Advantage vs Parent Amine
The target compound's pentan‑3‑yl substituent elevates its computed XLogP3-AA to 1.5, compared with -0.9 for the unsubstituted (1‑methyl‑1H‑pyrazol‑4‑yl)methanamine [1][2]. This 2.4 log‑unit increase moves the compound into a lipophilicity range typically associated with improved passive membrane permeability and potential CNS penetration.
| Evidence Dimension | Computed XLogP3-AA (lipophilicity) |
|---|---|
| Target Compound Data | 1.5 |
| Comparator Or Baseline | (1-Methyl-1H-pyrazol-4-yl)methanamine: -0.9 |
| Quantified Difference | ΔXLogP = +2.4 |
| Conditions | Computed by XLogP3 3.0 (PubChem release 2024.11.20) |
Why This Matters
A 2.4 log‑unit lipophilicity gain can dictate whether a building block is suitable for CNS‑oriented libraries versus peripherally restricted programs.
- [1] PubChem Compound Summary for CID 28600243, [(1-Methyl-1H-pyrazol-4-yl)methyl](pentan-3-yl)amine. National Center for Biotechnology Information. View Source
- [2] PubChem Compound Summary for CID 671225, (1-methyl-1H-pyrazol-4-yl)methanamine. National Center for Biotechnology Information. View Source
